Cas no 2248183-92-6 ((2R)-2-Quinolin-7-ylpropan-1-ol)

• Product Name: (2R)-2-Quinolin-7-ylpropan-1-ol
• CAS No: 2248183-92-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6191269
• PubChem ID: 137941485
• Update Time: 2025-06-29

(2R)-2-Quinolin-7-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Quinolin-7-ylpropan-1-ol
• EN300-6506911
• 2248183-92-6
• (2R)-2-(quinolin-7-yl)propan-1-ol

• Inchi： 1S/C12H13NO/c1-9(8-14)11-5-4-10-3-2-6-13-12(10)7-11/h2-7,9,14H,8H2,1H3/t9-/m0/s1
• InChI Key： HAQXRQHDCAPDJC-VIFPVBQESA-N
• SMILES： OC[C@H](C)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-2-Quinolin-7-ylpropan-1-ol

(2R)-2-Quinolin-7-ylpropan-1-ol and Its Role in CAS 2248183-92-6 in Medicinal Chemistry Research

(2R)-2-Quinolin-7-ylpropan-1-ol, a chiral compound with the CAS number 2248183-92-6, has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities, ranging from anti-inflammatory to antitumor properties. The quinolin-7-yl group, combined with the propan-1-ol moiety, contributes to its distinct pharmacological profile, making it a focal point in drug discovery efforts.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the importance of (2R)-2-Quinolin-7-ylpropan-1-ol in modulating cellular signaling pathways. Researchers have demonstrated that this compound exhibits selective inhibition of kinase enzymes involved in cancer progression, particularly in non-small cell lung cancer (NSCLC) models. The chiral center at the second carbon atom plays a critical role in its binding affinity to target proteins, a finding that underscores the significance of stereochemistry in drug design.

The quinoline ring in (2R)-2-Quinolin-7-ylpropan-1-ol is a key structural element that enhances its interaction with biological targets. This ring system is known to form hydrogen bonds and π-π stacking interactions with proteins, which are essential for its pharmacological activity. A 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that the 7-quinolinyl substituent contributes to the compound's ability to disrupt mitochondrial function in cancer cells, a mechanism that is gaining attention in the development of novel anticancer agents.

In addition to its antitumor potential, (2R)-2-Quinolin-7-ylpropan-1-ol has shown promising activity in inflammatory disease models. A 2023 preclinical study published in Pharmacological Research reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. The hydroxyl group at the terminal position of the propan-1-ol moiety is believed to enhance its solubility and bioavailability, which are critical factors in drug development.

The synthesis of (2R)-2-Quinolin-7-ylpropan-1-ol has been optimized through various chemical strategies, including asymmetric catalysis and enantioselective reduction methods. A 2023 article in Organic Letters described a novel approach using chiral auxiliaries to achieve high enantiomeric purity, which is essential for its therapeutic efficacy. The stereochemistry of this compound is a critical factor in determining its biological activity, as demonstrated by studies comparing its effects with the racemic mixture.

Recent advances in computational chemistry have further elucidated the molecular mechanisms underlying the activity of (2R)-2-Quinolin-7-ylpropan-1-ol. Molecular docking studies conducted in 2023 revealed that this compound binds to target proteins with high affinity, particularly those involved in cell cycle regulation and apoptosis. These findings suggest that (2R)-2-Quinolin-7-ylpropan-1-ol could be a valuable lead compound for the development of targeted therapies in oncology.

The quinoline scaffold in (2R)-2-Quinolin-7-ylpropan-1-ol is also being explored for its potential in antimicrobial applications. A 2023 study in Antimicrobial Agents and Chemotherapy reported that this compound exhibits activity against multidrug-resistant bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The hydrophobic interactions between the quinoline ring and bacterial cell membranes are thought to contribute to its antimicrobial effects.

Furthermore, the propan-1-ol moiety in (2R)-2-Quinolin-7-ylpropan-1-ol has been shown to enhance its pharmacokinetic properties. Research published in Drug Metabolism and Disposition (2023) indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its clinical development. The hydroxyl group at the terminal position also contributes to its metabolic stability, reducing the risk of rapid degradation in vivo.

In conclusion, (2R)-2-Quinolin-7-ylpropan-1-ol represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology, inflammation, and antimicrobial therapy. Its unique structural features, including the quinoline ring and chiral center, make it a valuable molecule for further exploration. As research continues to uncover its mechanisms of action, (2R)-2-Quinolin-7-ylpropan-1-ol may play a pivotal role in the development of novel therapeutic agents.

For more information on the latest research and developments related to (2R)-2-Quinolin-7-ylpropan-1-ol, please refer to the recent studies published in Journal of Medicinal Chemistry, Bioorganic & Medicinal Chemistry Letters, and Pharmacological Research. These studies provide critical insights into the therapeutic potential of this compound and its significance in modern drug discovery efforts.

Keywords: (2R)-2-Quinolin-7-ylpropan-1-ol, CAS 2248183-92-6, quinoline derivatives, antitumor activity, inflammatory diseases, stereochemistry, drug discovery.